Cas no 1820581-08-5 (2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)-)

• Product Name: 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)-
• CAS No: 1820581-08-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD20695101
• CID: 5181975
• PubChem ID: 59085757
• Update Time: 2025-10-30

2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)-

• MDL： MFCD20695101
• Inchi： 1S/C11H14N2O/c12-9-6-7-10(14)13-11(9)8-4-2-1-3-5-8/h1-5,9,11H,6-7,12H2,(H,13,14)/t9-,11+/m1/s1
• InChI Key： BKFJIBKJLGSOGY-KOLCDFICSA-N
• SMILES： N1[C@@H](C2=CC=CC=C2)[C@H](N)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)-

2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)-, identified by its CAS number 1820581-08-5, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidinone class, characterized by a six-membered ring containing both an oxygen and a nitrogen atom. The specific stereochemistry denoted by the (5R,6S) configuration further distinguishes it from other isomers, making it a subject of intense interest for researchers exploring novel pharmacophores.

The chemical structure of 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)- features a phenyl group attached to the sixth position of the piperidinone ring, with an amino group at the fifth position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its biological activity. The presence of chiral centers at positions 5 and 6 allows for the existence of multiple stereoisomers, each potentially exhibiting distinct pharmacological profiles. Such stereochemical complexity is often a key factor in determining the efficacy and selectivity of drug candidates.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from piperidinone scaffolds. These compounds have shown promise in various preclinical studies due to their ability to interact with biological targets in sophisticated ways. The amino and phenyl substituents in 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)- contribute to its potential as a building block for drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The precise stereochemistry of this compound is particularly noteworthy, as it can influence binding affinity and metabolic stability.

One of the most compelling aspects of 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)- is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to design molecules that modulate enzyme activity and receptor interactions. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in disease pathways. The phenyl group provides a hydrophobic anchor that can enhance binding to protein targets, while the amino group offers opportunities for further functionalization through conjugation or derivatization.

The stereochemical configuration (5R,6S) is not arbitrary but rather the result of careful consideration based on computational modeling and experimental data. Chirality plays a pivotal role in drug design, as enantiomers of a molecule can differ significantly in their biological effects. In the case of 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)-, the (5R,6S) configuration has been selected based on its predicted interaction with biological targets. This stereochemistry may confer advantages such as improved solubility or reduced toxicity compared to other isomers.

Recent advancements in synthetic methodologies have made it increasingly feasible to access complex stereocenters like those found in 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)-. Techniques such as asymmetric hydrogenation and enzymatic resolution have enabled chemists to construct these molecules with high enantiomeric purity. This progress has opened up new avenues for drug discovery, allowing researchers to explore the full potential of this scaffold without being limited by synthetic challenges.

The pharmacological profile of 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)- is still being elucidated through ongoing research efforts. Preliminary studies have hinted at its potential as an antagonist or agonist for certain neurotransmitter receptors. For example, modifications to the phenyl ring or the introduction of additional substituents could fine-tune its activity against specific targets. Such discoveries are crucial for developing drugs that offer improved therapeutic outcomes with fewer side effects.

The compound's stability under various conditions is another area of interest for researchers. Understanding how 2-Piperidinone, 5-amino-6-phenyl-, (5R,6S)- behaves in different environments—such as during storage or within biological systems—is essential for optimizing its formulation and delivery mechanisms. Advances in analytical chemistry have provided tools like NMR spectroscopy and mass spectrometry that allow for detailed characterization of this compound's behavior over time.

From a computational chemistry perspective,2-Piperidinone, particularly its stereoisomers,has become a focal point for molecular modeling studies aimed at predicting biological activity accurately before experimental synthesis begins. These simulations help identify promising derivatives while minimizing costly trial-and-error approaches commonly used in traditional drug discovery pipelines.

The integration of machine learning algorithms into virtual screening processes has further accelerated the identification of novel compounds like 2-Piperidinone, enabling researchers to sift through vast chemical libraries efficiently. By correlating structural features with biological responses,these algorithms can prioritize candidates most likely to succeed—a critical step toward bringing new treatments from bench to bedside more rapidly than ever before.

In conclusion,the exploration into compounds such as 2-Piperidinone, 1820581–08–05 highlights how structural complexity combined with advanced synthetic techniques unlocks unprecedented opportunities within pharmaceutical development today.* With continued innovation across disciplines,future applications may expand beyond current therapeutic domains,offering hope where traditional approaches fall short.* As our understanding deepens,*so too does our capacity*to harness nature’s building blocks*for human health improvements worldwide.*